2-((1-(4-chlorophenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)-N-(4-ethylphenyl)acetamide

• IUPAC Name: 2-[[1-(4-chlorophenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]sulfanyl]-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C21H18ClN5O2S/c1-2-13-3-7-15(8-4-13)24-18(28)12-30-21-25-19-17(20(29)26-21)11-23-27(19)16-9-5-14(22)6-10-16/h3-11H,2,12H2,1H3,(H,24,28)(H,25,26,29)
• InChI Key: XABQLHJMIPNNOU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C=NN3C4=CC=C(C=C4)Cl)C(=O)N2
• Molecular Formula: C21H18ClN5O2S
• Molecular Weight: 439.9 g/mol

Description

Chemical Reactions Analysis

The specific chemical reactions involving this compound are not detailed in the available literature.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not detailed in the available literature.

Scientific Research Applications

Anticancer Activity

CBS-1 has been investigated for its potential as an anticancer agent. . Notably, CBS-1 outperformed doxorubicin, a commonly used chemotherapy drug. Mechanistically, CBS-1 inhibits cell cycle progression, induces apoptosis, and suppresses NF-κB and IL-6 activation. Additionally, it displayed tumoricidal effects in lung adenocarcinoma xenograft models.

Tumor Growth Inhibition

Imidazo[1′,2’:1,6]pyrido[2,3-d]pyrimidin derivatives (including CBS-1) have shown significant tumor growth inhibition in xenograft models. .

Singlet Oxygen Generation

Thieno[3,4-d]pyrimidin-4(3H)-thione, structurally related to CBS-1, efficiently populates the long-lived and reactive triplet state, generating singlet oxygen with a high quantum yield. .

Mechanism of Action

The mechanism of action of this compound is not explicitly mentioned in the available literature.

Safety and Hazards

The safety and hazards associated with this compound are not explicitly mentioned in the available literature.

Future Directions

Given the lack of information about this specific compound, future research could focus on its synthesis, characterization, and potential applications. This could include studying its physical and chemical properties, its reactivity, and potential biological activity.